Cas no 1283107-62-9 (Ethyl (3R,4R)-4-(trifluoromethyl)tetrahydro-1H-pyrrole-3-carboxylate)

Ethyl (3R,4R)-4-(trifluoromethyl)tetrahydro-1H-pyrrole-3-carboxylate is a chiral pyrrolidine derivative featuring a trifluoromethyl group and an ester functionality at the 3- and 4-positions, respectively. Its stereospecific (3R,4R) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the ethyl ester provides versatility for further derivatization. This compound is useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its rigid pyrrolidine scaffold contributes to conformational control, making it advantageous for structure-activity relationship studies. High enantiomeric purity ensures reproducibility in research and industrial applications.

Ethyl (3R,4R)-4-(trifluoromethyl)tetrahydro-1H-pyrrole-3-carboxylate structure

1283107-62-9 structure

Product Name:Ethyl (3R,4R)-4-(trifluoromethyl)tetrahydro-1H-pyrrole-3-carboxylate

CAS No:1283107-62-9

MF:C₈H₁₂F₃NO₂

MW:211.181592941284

MDL:MFCD16140288

CID:1075365

PubChem ID:49757527

Update Time:2025-05-27

Ethyl (3R,4R)-4-(trifluoromethyl)tetrahydro-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl (3R,4R)-4-(trifluoromethyl)tetrahydro-1H-pyrrole-3-carboxylate
- (3R,4R)-Ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate
- MFCD16140288
- 1235026-82-0
- AKOS015852482
- CHEMBL3450783
- CS-0442815
- Ethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate
- (3R,4R)-Ethyl4-(trifluoromethyl)pyrrolidine-3-carboxylate
- BE-0230
- 1283107-62-9
- Ethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate 95+%
- Rel-ethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate
- AKOS005071817
- MDL： MFCD16140288
- Inchi： 1S/C8H12F3NO2/c1-2-14-7(13)5-3-12-4-6(5)8(9,10)11/h5-6,12H,2-4H2,1H3/t5-,6-/m0/s1
- InChI Key： IVCFRARIWGMGRC-WDSKDSINSA-N
- SMILES： FC([C@H]1CNC[C@@H]1C(=O)OCC)(F)F

Computed Properties

Exact Mass: 211.08201311g/mol
Monoisotopic Mass: 211.08201311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 38.3Å²

Ethyl (3R,4R)-4-(trifluoromethyl)tetrahydro-1H-pyrrole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB269292-500 mg	Ethyl (3R,4R)-4-(trifluoromethyl)tetrahydro-1H-pyrrole-3-carboxylate, 95%; .	1283107-62-9	95%	500mg	€497.00	2023-06-22
abcr	AB269292-1 g	Ethyl (3R,4R)-4-(trifluoromethyl)tetrahydro-1H-pyrrole-3-carboxylate, 95%; .	1283107-62-9	95%	1g	€950.60	2023-06-22
TRC	E047450-250mg	Ethyl (3R,4R)-4-(trifluoromethyl)tetrahydro-1H-pyrrole-3-carboxylate	1283107-62-9		250mg	$ 820.00	2022-06-05
TRC	E047450-500mg	Ethyl (3R,4R)-4-(trifluoromethyl)tetrahydro-1H-pyrrole-3-carboxylate	1283107-62-9		500mg	$ 1365.00	2022-06-05
Key Organics Ltd	BE-0230-1MG	ethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate	1283107-62-9	>95%	1mg	£37.00	2025-02-09
Key Organics Ltd	BE-0230-5MG	ethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate	1283107-62-9	>95%	5mg	£46.00	2025-02-09
Key Organics Ltd	BE-0230-10MG	ethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate	1283107-62-9	>95%	10mg	£63.00	2025-02-09
Key Organics Ltd	BE-0230-0.5G	ethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate	1283107-62-9	>95%	0.5g	£275.00	2025-02-09
Key Organics Ltd	BE-0230-1G	ethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate	1283107-62-9	>95%	1g	£550.00	2025-02-09
Key Organics Ltd	BE-0230-5G	ethyl (3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylate	1283107-62-9	>95%	5g	£2200.00	2025-02-09